Cas no 2555-24-0 (2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-)
2555-24-0 structure
Product Name:2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-
CAS No:2555-24-0
MF:C16H12O4
MW:268.264084815979
CID:251787
PubChem ID:54705595
Update Time:2025-04-19
2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-
- 4-hydroxy-7-methoxy-3-phenylchromen-2-one
- 4-Hydroxy-7-methoxy-3-phenylcoumarin
- 2-hydroxy-7-methoxy-3-phenylchromen-4-one
- 4-hydroxy-7-methoxy-3-phenyl-1-benzopyran-2-one
- 4-hydroxy-7-methoxy-3-phenyl-2H-chromen-2-one
- 4-hydroxy-7-methoxy-3-phenyl-chromen-2-one
- 4-Hydroxy-7-methoxy-3-phenylcumarin
- Coumarin,4-hydroxy-7-methoxy-3-phenyl
- Coumarin, 4-hydroxy-7-methoxy-3-phenyl-
- 2555-24-0
- 2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-3-phenyl-
- 4-Hydroxy-7-methoxy-3-phenyl-2H-1-benzopyran-2-one
- 4-Hydroxy-7-methoxy-3-phenyl-2H-chromen-2-one #
- DTXSID30716061
- 4-Hydroxy-7-methoxy-3-phenylcoumarin, 97%
- SCHEMBL5141444
- SCHEMBL7155818
- J-016043
- 4-hydroxy--7-methoxy-3-phenyl-coumarin
- 3-phenyl-4-hydroxy-7-methoxy-coumarin
- 4-Hydroxy-7-methoxy-3-phenylcoumarin 9&
- AKOS015889291
-
- Inchi: 1S/C16H12O4/c1-19-11-7-8-12-13(9-11)20-16(18)14(15(12)17)10-5-3-2-4-6-10/h2-9,17H,1H3
- InChI Key: UIJJGCUHRDYWKR-UHFFFAOYSA-N
- SMILES: O1C(C(C2C=CC=CC=2)=C(C2C=CC(=CC1=2)OC)O)=O
Computed Properties
- Exact Mass: 268.07400
- Monoisotopic Mass: 268.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.353
- Melting Point: 204-206 °C(lit.)
- Boiling Point: 476.479°C at 760 mmHg
- Flash Point: 182.187°C
- Refractive Index: 1.652
- PSA: 59.67000
- LogP: 3.17420
- Solubility: Not determined
2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl- Related Literature
-
1. Flavonoid epoxides. Part 17. Stereospecific synthesis and acid-catalysed rearrangement of aurone epoxidesBrian A. Brady,Mary M. Healy,W. Ivo O'Sullivan J. Chem. Soc. Perkin Trans. 1 1983 1151
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John Boyd,Alexander Robertson J. Chem. Soc. 1948 174
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